Cas no 114698-43-0 (2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester)

2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester structure
114698-43-0 structure
Product Name:2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester
CAS No:114698-43-0
MF:C7H8N2O3
MW:168.15002155304
CID:130425
PubChem ID:71434737
Update Time:2025-04-19

2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxylicacid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester
    • Pyrazinoic acid, 3,4-dihydro-4-methyl-3-oxo-, methyl ester (6CI)
    • Methyl 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
    • 114698-43-0
    • SCHEMBL23900733
    • Methyl4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
    • Inchi: 1S/C7H8N2O3/c1-9-4-3-8-5(6(9)10)7(11)12-2/h3-4H,1-2H3
    • InChI Key: DRHKJVQKFFJHQG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(N(C)C=CN=1)=O)=O

Computed Properties

  • Exact Mass: 168.053
  • Monoisotopic Mass: 168.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2
  • XLogP3: -0.3

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